4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid

• IUPAC Name: 4-chloro-3-pyrrolidin-1-ylsulfonylbenzoic acid
• InChI: InChI=1S/C11H12ClNO4S/c12-9-4-3-8(11(14)15)7-10(9)18(16,17)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key: VKDGPXAVGXQODU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol
• Solubility: >43.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 59210-73-0

Description

4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is a chemical compound with the molecular formula C10H13ClN2O2S. It has a molecular weight of 260.74. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is 1S/C10H13ClN2O2S/c11-9-4-3-8 (12)7-10 (9)16 (14,15)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2.

Physical And Chemical Properties Analysis

The melting point of 4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is between 114-116 degrees Celsius. More detailed physical and chemical properties were not available in the sources I found.

Scientific Research Applications

Synthetic Applications and Chemical Transformations

In synthetic chemistry, compounds structurally related to "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" have been utilized as intermediates in the synthesis of complex organic molecules. For example, sulfonated tetrahydropyridine derivatives were accessed through a radical reaction of 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates, demonstrating the utility of sulfonated compounds in synthetic organic chemistry (An & Wu, 2017). Similarly, the synthesis of pyrrolidines via the reaction of γ-halocarbanions with imines highlights the use of halogen and sulfonyl functional groups in facilitating nucleophilic addition reactions, potentially offering a pathway for the synthesis or functionalization of compounds like "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" (Mąkosza & Judka, 2005).

Material Science Applications

In material science, the incorporation of sulfonyl and pyridine functional groups has been explored to modify polymer properties. For instance, thioether-bridged polyphenylquinoxalines were synthesized, showing good solubility and thermal stability, which could be relevant for materials requiring high refractive indices and low birefringence (Li et al., 2010). This suggests that derivatives of "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" might find applications in the development of advanced materials with specific optical or thermal properties.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.